Cas no 2171726-81-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171726-81-9
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 6141343
• PubChem ID: 77268598
• Update Time: 2025-05-21

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(morpholin-4-yl)ethyl]carbamoyl}butanoic acid
• EN300-1481664
• 2171726-81-9

• Inchi： 1S/C26H31N3O6/c30-24(31)10-9-23(25(32)27-11-12-29-13-15-34-16-14-29)28-26(33)35-17-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22-23H,9-17H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： GCPIHFQWBMUUTK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCN1CCOCC1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171726-81-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171726-81-9) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structural features, including the Fmoc group and morpholine moiety, make it indispensable for researchers developing novel therapeutics and biomaterials.

The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone of modern peptide synthesis due to its stability under basic conditions and ease of removal under mild conditions. This characteristic is particularly valuable in the synthesis of complex peptides, a topic frequently searched by researchers exploring drug discovery and bioconjugation techniques. The incorporation of a morpholine ring further enhances the compound's solubility and bioavailability, addressing common challenges in peptide-based drug formulation.

Recent trends in AI-driven drug design and computational chemistry have sparked renewed interest in compounds like CAS 2171726-81-9. Machine learning algorithms increasingly rely on well-characterized building blocks for predictive modeling of novel drug candidates. This compound's well-defined properties make it an excellent candidate for such applications, as evidenced by growing literature citations in cheminformatics databases.

The pharmaceutical industry's shift toward personalized medicine and targeted therapies has created demand for specialized amino acid derivatives. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid addresses this need through its versatile applications in creating peptide-drug conjugates and biomarkers. Its compatibility with automated synthesizers aligns perfectly with industry demands for scalable production methods.

From a synthetic chemistry perspective, the compound's carboxylic acid terminus allows for diverse conjugation possibilities, while the Fmoc-protected amine ensures selective reactivity—a feature frequently queried in organic synthesis forums. These attributes make it invaluable for constructing peptide nucleic acids (PNAs) and other modified oligonucleotides, areas experiencing exponential growth in genetic research.

Quality control represents another critical application area. As regulatory requirements for peptide therapeutics become more stringent, reference compounds like CAS 2171726-81-9 gain importance in analytical method development and HPLC calibration. The compound's UV-active Fmoc chromophore facilitates detection at low concentrations, addressing common analytical challenges discussed in pharmaceutical quality assurance communities.

Environmental considerations in chemical synthesis have also brought attention to this compound. Unlike some traditional protecting groups, the Fmoc group can be removed without generating hazardous byproducts—a feature aligning with green chemistry principles increasingly prioritized by research institutions. This aspect frequently appears in searches related to sustainable peptide synthesis.

The compound's stability profile makes it particularly suitable for long-term storage and international shipping—common concerns for global research collaborations. Its crystalline form at room temperature ensures consistent performance across different laboratory environments, a practical advantage noted in research supply chain discussions.

Emerging applications in material science further expand the compound's relevance. Researchers exploring biofunctionalized surfaces and smart biomaterials utilize its dual functionality to create precisely engineered interfaces. These cutting-edge applications demonstrate how traditional peptide chemistry building blocks like 2171726-81-9 enable innovations across disciplines.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(morpholin-4-yl)ethylcarbamoyl}butanoic acid represents a multifaceted tool for modern research. Its combination of synthetic versatility, analytical utility, and alignment with industry trends ensures its continued importance in peptide science, drug development, and beyond. As research paradigms evolve, this compound will likely find new applications in biotechnology and nanomedicine, maintaining its status as a valuable asset for scientific advancement.